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Compound Focus: Fluacrypyrim

CAS No.: 229977-93-9

Cat. No.: S006337

Fluacrypyrim Profile and Key Comparisons

The table below summarizes the core identity and toxicity profile of fluacrypyrim based on the search

results.

Property Fluacrypyrim Profile Key Comparisons & Context

Pesticide Type Acaricide/Miticide [1] Strobilurin class; most strobilurins are
fungicides, but fluacrypyrim is a notable
acaricide [1] [2].

Mode of Mitochondrial complex Il electron Inhibits mitochondrial energy production.

Action transport inhibitor (Qo site) [1] Similar to new compounds like HNPC-A3066
[2].

Mammalian Low level of toxicity to mammals [1] Favorable for user safety.

Toxicity

Aquatic Moderate to high toxicity to most Major environmental concern; requires

Toxicity aquatic species [1] careful management to protect waterways.

Soil & Wildlife  Persistent in aquatic systems; Soil persistence data is lacking, but aquatic

Impact moderate-high toxicity to earthworms  persistence is a known issue.

& birds [1]
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Property Fluacrypyrim Profile Key Comparisons & Context
Beneficial Not particularly toxic to honeybees [1]  Selective toxicity allows use in IPM; shown
Insects to be compatible with predatory mite

Phytoseiulus persimilis [3].

Fluacrypyrim in Context of Pest Management

Fluacrypyrim fits into pest management as a selective miticide with a specific mitochondrial mode of

action.

¢ Advantages for IPM: Its selectivity is a key strength. One study found that a mixture of fluacrypyrim
and tetradifon was highly toxic to the tea red spider mite (Tetranychus kanzawai) but showed low
toxicity to the predatory mite Phytoseiulus persimilis. This makes it a promising candidate for
Integrated Pest Management (IPM) programs where conserving natural enemies is crucial [3].

e Potency and Alternatives: Research into novel strobilurin acaricides has led to compounds like
HNPC-A3066. This compound was reported to exhibit acaricidal potency comparable to
fluacrypyrim, along with additional larvicidal and ovicidal activities, which could provide longer-
lasting control [2].

Mitochondrial Inhibition Mechanism

Fluacrypyrim's primary mode of action is the inhibition of mitochondrial complex IIT in the electron

transport chain. The following diagram illustrates this process and its cellular consequences.
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This disruption of cellular energy production is a common target for other pesticides and inhibitors. For
example, recent research explores how targeting mitochondrial components like the Clp protease or using
redox-cyclers like paraquat can inhibit the production of aflatoxins in fungi, highlighting the broader

relevance of mitochondrial pathways in agrochemical action [4].

Experimental Protocol for Toxicity Assessment
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To objectively compare the toxicity of fluacrypyrim with other compounds, researchers often use
standardized bioassays. The following workflow outlines a typical protocol for evaluating acaricidal activity

against spider mites.
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Key Methodological Details:

o Test Organisms: A key experiment used the tea red spider mite (Tetranychus kanzawai) and the
predatory mite Phytoseiulus persimilis to assess selective toxicity [3]. Novel compound HNPC-
A3066 was tested against Tetranychus urticae [2].

¢ Application: The active ingredient is typically formulated as an emulsifiable concentrate [1].

o Data Collection: The core quantitative data collected includes:

o Mortality Rate: Percentage of dead adult mites after a set period (e.g., 24, 48, 72 hours).

o LCsolLDso: The concentration or dose required to kill 50% of the test population.

o OvicidallLarvicidal Activity: For compounds like HNPC-A3066, inhibition of egg hatch and
larval development is also measured [2].

Knowledge Gaps and Research Notes

It is important to note the limitations of the available information:

e The search results lack a comprehensive quantitative table comparing fluacrypyrim with a wide
range of modern acaricides (e.g., spirodiclofen, cyflumetofen).

e Some key data, such as the specific acute toxicity values (LD50) for mammals and birds, and
definitive soil degradation half-life (DT50) for fluacrypyrim were not present in the searched results
[1].

e The regulatory status is crucial. Fluacrypyrim is not approved under the European Union's EC
1107/2009 regulation [1], which significantly impacts its use in many regions.

For the most current and complete data, I recommend consulting official pesticide databases such as the EPA
Pesticide Chemical Search or the EFSA Pesticides Database, which provide detailed assessment reports

and updated regulatory statuses.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Fluacrypyrim toxicity profile versus alternatives]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b006337#fluacrypyrim-

toxicity-profile-versus-alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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